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Compound of Interest |

1,1,1,2,2,3,3-Heptafluoro-5-
Compound Name:

iodopentane
CAS No.: 68188-12-5
Cat. No.: B1295121

Get Quote

To the researchers, scientists, and drug development professionals at the forefront of

innovation, the precise characterization of novel chemical entities is paramount. 1,1,1,2,2,3,3-
Heptafluoro-5-iodopentane (CAS No. 1513-88-8) represents a significant building block in
synthetic and medicinal chemistry. Its unique structure, featuring a highly fluorinated alkyl chain
terminated by a reactive iodine atom, offers a strategic tool for introducing perfluoroalkyl groups
into larger molecules. This modification is known to enhance critical properties such as
metabolic stability, lipophilicity, and binding affinity, making it a valuable intermediate in the
development of new materials and therapeutic agents.[1][2][3]

However, comprehensive, peer-reviewed data on the fundamental physical properties of this
specific compound are not widely available in the public domain. This guide, therefore, serves a
dual purpose: to consolidate the existing data from commercial and chemical database
sources, and more importantly, to provide a robust framework of detailed experimental
protocols for the rigorous determination of its physical characteristics. By grounding our work in
standardized methodologies, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD), we can ensure the generation of reliable and

reproducible data essential for any research or development pipeline.[4][5]
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Compound Profile and Summary of Physical
Properties

1,1,1,2,2,3,3-Heptafluoro-5-iodopentane is a halogenated hydrocarbon that is a liquid at room
temperature.[6][7] Its identity is well-established through its CAS registry number, molecular
formula, and molecular weight.

Property Value Source(s)
CAS Number 1513-88-8 (81191
Molecular Formula CsHaFl [819]
Molecular Weight 323.98 g/mol [819]
1H,1H,2H,2H-Perfluoropentyl
Synonyms o [10]
iodide

80 °C (at standard
Boiling Point atmospheric pressure, [8][11]

assumed)

~2.06 g/mL at 25 °C

Density ]
(Estimated)
Refractive Index (nD20) ~1.38 (Estimated)
Melting Point Data not available
Vapor Pressure Data not available
- Reported to be soluble in
Solubility [12]

DMSO

Note on Estimated Values: The density and refractive index values are estimated based on the
experimentally determined properties of the structurally similar compound 1,1,2,2,3,3,4,4-
Octafluoro-5-iodopentane (CAS 678-74-0). These values serve as a preliminary reference and
underscore the need for precise experimental determination as outlined in the following
sections.
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Logical Workflow for Physical Property
Characterization

The comprehensive characterization of a volatile liquid like 1,1,1,2,2,3,3-Heptafluoro-5-
iodopentane requires a systematic approach. The following workflow ensures that
measurements are taken logically, with safety considerations integrated at each step.
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Caption: Workflow for the physical characterization of a volatile liquid.
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Experimental Protocols for Physical
Characterization

The following protocols are grounded in established laboratory techniques and OECD
guidelines for chemical testing, providing a self-validating system for data generation.[2][4]

Determination of Density

Principle: The density of a volatile liquid is most accurately determined by measuring the mass
of a precisely known volume using a pycnometer or specific gravity bottle. This method
minimizes evaporative losses, which is a critical source of error for volatile compounds.[13]

Methodology (Pycnometer Method):

e Preparation: Thoroughly clean and dry a pycnometer of known volume (e.g., 10 mL). Record
the mass of the empty, dry pycnometer with its stopper (ma).

o Sample Filling: Working in a fume hood, carefully fill the pycnometer with 1,1,1,2,2,3,3-
Heptafluoro-5-iodopentane until the liquid is slightly overflowing.

o Thermal Equilibration: Place the filled pycnometer in a constant temperature water bath
(e.g., 25.0 °C £ 0.1 °C) for at least 20 minutes to allow the liquid to reach thermal equilibrium.

¢ Volume Adjustment: Carefully insert the stopper. Excess liquid will be forced out through the
capillary opening. Gently wipe the exterior of the pycnometer dry with a lint-free tissue.

e Mass Measurement: Acclimatize the pycnometer to room temperature and record its mass
(m2).

o Calibration: Repeat the procedure using deionized water to determine the exact volume of
the pycnometer at the test temperature. Record the mass of the pycnometer filled with water
(ms).

e Calculation:

o Mass of the sample: m_sample = mz2 - m
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o Mass of water: m_water = ms - m1

o Volume of pycnometer: V = m_water / p_water (where p_water is the known density of
water at the test temperature).

o Density of sample: p_sample = m_sample / V

Causality and Expertise: The use of a constant temperature bath is crucial because density is
temperature-dependent. For a volatile substance, ensuring the pycnometer is properly sealed
with the stopper immediately after filling prevents evaporation, which would otherwise lead to
an erroneously low mass and density measurement.

Determination of Refractive Index

Principle: The refractive index, a measure of how light propagates through a substance, is a
unique physical constant. It is typically measured using an Abbe refractometer, which
determines the critical angle of total internal reflection between the sample and a prism of
known high refractive index.[14][15]

Methodology (Abbe Refractometer):

 Instrument Calibration: Turn on the refractometer and the circulating water bath to bring the
prisms to a constant temperature (typically 20.0 °C). Calibrate the instrument using a
standard of known refractive index (e.g., distilled water).

o Sample Application: Open the prism assembly. Using a pipette, apply 2-3 drops of
1,1,1,2,2,3,3-Heptafluoro-5-iodopentane onto the surface of the lower prism.

o Measurement: Close the prisms firmly. Look through the eyepiece and turn the coarse
adjustment knob until the light and dark fields become visible.

o Refinement: Turn the fine adjustment knob to bring the dividing line exactly to the center of
the crosshairs. If the dividing line is blurry or has color fringes, adjust the chromaticity
compensator until the line is sharp and clear.

e Reading: Depress the switch to illuminate the scale and read the refractive index value.
Perform the measurement in triplicate and report the average.
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Causality and Expertise: Temperature control is critical as the refractive index of liquids
decreases with increasing temperature.[15] Applying the sample quickly and closing the prisms
immediately is essential to prevent evaporation of the volatile compound, which would alter the
composition at the prism-sample interface and lead to an inaccurate reading.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[16] For small sample volumes, the Thiele tube method
provides an accurate and efficient determination.[17]

Methodology (Thiele Tube Method):

e Apparatus Setup: Attach a small test tube (e.g., 10 x 75 mm) containing 0.5 mL of
1,1,1,2,2,3,3-Heptafluoro-5-iodopentane to a thermometer using a rubber band. The
bottom of the test tube should be level with the thermometer bulb.

o Capillary Tube Insertion: Place a melting-point capillary tube (sealed at one end) into the test
tube with the open end down.

e Heating: Clamp the thermometer assembly in a Thiele tube filled with mineral oil, ensuring
the sample is below the oil level and the rubber band is above it.

o Observation: Gently heat the side arm of the Thiele tube with a microburner. As the
temperature rises, a slow stream of bubbles will emerge from the capillary tube as trapped
air expands.

» Boiling Identification: Continue heating until a rapid, continuous stream of bubbles emerges
from the capillary tip. This indicates the sample is boiling and its vapor is displacing the air.

e Cooling and Measurement: Remove the heat source. The bubbling will slow and stop. The
moment the liquid is drawn back into the capillary tube, the vapor pressure inside the tube
equals the atmospheric pressure. Record the temperature at this exact moment as the
boiling point.

e Pressure Correction: Record the ambient atmospheric pressure from a laboratory barometer.
If the pressure is not 760 mmHg, a correction may be necessary for a standardized boiling
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point.

Causality and Expertise: The inverted capillary tube acts as its own manometer. The rapid
stream of bubbles ensures the capillary is filled with the sample's vapor. As the apparatus
cools, the pressure of the vapor inside the capillary drops. When the external atmospheric
pressure overcomes the internal vapor pressure, the liquid is forced back into the capillary. This
precise point of equilibrium defines the boiling point.[18]
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Caption: Experimental workflow for boiling point determination via the Thiele tube method.
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Safety and Handling Considerations

As a responsible scientist, adherence to safety protocols is non-negotiable. The Safety Data
Sheet (SDS) for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane indicates that it causes skin and
serious eye irritation, and may cause respiratory irritation.[7]

» Engineering Controls: All handling and experimental procedures must be conducted within a
certified chemical fume hood to minimize inhalation exposure.[7]

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat at all times.[7]

o Storage: Store in a cool, well-ventilated area in a tightly sealed container, protected from
light.[7]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
halogenated organic compounds.[7]

Conclusion

While the definitive physical constants for 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane require
further experimental validation and publication in peer-reviewed literature, this guide provides
the necessary framework to achieve that characterization. By employing these standardized,
detailed protocols, researchers can generate the high-quality, reliable data needed to
confidently advance their work in drug discovery, materials science, and beyond. The principles
of careful technique, temperature control, and consideration for the compound's volatility are
key to ensuring data integrity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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